1-(2-(1H-pyrazol-1-yl)ethyl)-4-((2-ethoxyphenyl)sulfonyl)piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)sulfonyl-4-(2-pyrazol-1-ylethyl)piperazine
• InChI: InChI=1S/C17H24N4O3S/c1-2-24-16-6-3-4-7-17(16)25(22,23)21-14-11-19(12-15-21)10-13-20-9-5-8-18-20/h3-9H,2,10-15H2,1H3
• InChI Key: NFVZVIUPJWJVGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1S(=O)(=O)N2CCN(CC2)CCN3C=CC=N3
• Molecular Formula: C17H24N4O3S
• Molecular Weight: 364.5 g/mol

Description

1-(2-(1H-pyrazol-1-yl)ethyl)-4-((2-ethoxyphenyl)sulfonyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known to possess unique biochemical and physiological properties that make it a promising candidate for the development of novel drugs.

Scientific Research Applications

Anticancer Properties

• Polyfunctional Substituted 1,3-Thiazoles :
  • Research shows that compounds with a piperazine substituent have demonstrated significant anticancer activity across various cancer cell lines. This includes leukemia, melanoma, and cancers of the lungs, kidneys, ovaries, and prostate (Turov, 2020).

Pharmacological Activity

• σ1 Receptor Antagonist for Pain Management :
  • A series of pyrazoles, including compounds similar to the one , have been identified as σ1 receptor antagonists, indicating potential use in treating pain (Díaz et al., 2020).

Crystal Structure and Computational Analysis

• Structural and Computational Analysis :
  • Detailed crystal structure studies and Hirshfeld surface analysis have been conducted on similar compounds, providing insights into the molecular structure and potential reactive sites (Kumara et al., 2017).

Dopamine Receptor Agonism

• Dopaminergic Ligands :
  • Research into dopaminergic ligands involving piperazine structures has revealed their potential for developing new therapeutics, particularly for psychiatric conditions (Möller et al., 2017).

Analytical Chemistry Applications

• Liquid Chromatography :
  • The compound has been used as a derivatization reagent in liquid chromatography, enhancing the detection sensitivity of certain analytes (Wu et al., 1997).

Antiproliferative Activity

• Activity Against Human Cancer Cell Lines :
  • Studies on derivatives of the compound have shown significant antiproliferative effects against various human cancer cell lines, highlighting its potential as an anticancer agent (Mallesha et al., 2012).